Cas no 2138342-29-5 (3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride)

• Product Name: 3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride
• CAS No: 2138342-29-5
• MF: C₉H₉ClFNO₃S
• MW: 265.68906378746
• CID: 5408794
• Update Time: 2025-06-26

3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride

• Inchi： 1S/C9H9ClFNO3S/c1-5-7(10)3-6(9(13)12-2)4-8(5)16(11,14)15/h3-4H,1-2H3,(H,12,13)
• InChI Key： LXQMWAOVZWKZCB-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(C(NC)=O)=CC(Cl)=C1C

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.9±42.0 °C(Predicted)
• pka: 13.69±0.46(Predicted)

Additional information on 3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride

Professional Introduction to 3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride (CAS No. 2138342-29-5)

3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride, with the CAS number 2138342-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, including the presence of a chloro group, a methyl group, and a (methylamino)carbonyl moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride molecule exhibits a high degree of reactivity due to its sulfonyl fluoride functional group. This reactivity allows it to participate in various chemical transformations, making it a crucial building block in the construction of more complex molecular structures. In particular, the sulfonyl fluoride group can undergo nucleophilic substitution reactions, which are widely utilized in drug discovery and development processes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of sulfonyl fluorides in the design of novel therapeutic agents. The< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride has been explored as a key intermediate in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including infectious diseases and inflammatory conditions.

In addition to its role in drug development, this compound has also been studied for its potential applications in materials science. The unique electronic properties of sulfonyl fluorides make them suitable for use in organic electronics and nanotechnology. Researchers have been investigating the use of< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride as a precursor for synthesizing advanced materials with enhanced functionality.

The synthesis of< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of sensitive functional groups necessitates careful optimization to minimize side reactions. Recent studies have focused on developing more efficient synthetic routes that reduce waste and improve sustainability. These efforts align with the growing emphasis on green chemistry principles in industrial and academic research.

The< strong>CAS No. 2138342-29-5 provides a unique identifier for this compound, facilitating its tracking and management in various databases and literature. This standardized numbering system is essential for ensuring accurate communication among researchers and regulatory agencies. The compound's properties and applications have been extensively documented in scientific journals and patents, underscoring its significance in modern chemical research.

Ongoing research continues to uncover new possibilities for< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride. Investigators are exploring its potential as a catalyst or ligand in various chemical reactions, aiming to develop innovative synthetic methodologies. Furthermore, the compound's role in drug discovery is being expanded by studying its derivatives and analogs, which may exhibit enhanced biological activity or improved pharmacokinetic properties.

The versatility of< strong>3-Chloro-2-methyl-5-[(methylamino)carbonyl]benzenesulfonyl fluoride makes it a valuable asset in both academic and industrial settings. Its applications span multiple disciplines, including organic synthesis, medicinal chemistry, and materials science. As research progresses, it is expected that new uses for this compound will continue to emerge, further solidifying its importance in the chemical community.